Cas no 873856-49-6 (2-3-(azepane-1-carbonyl)pyridin-2-yl-1,3-benzothiazole)

• Product Name: 2-3-(azepane-1-carbonyl)pyridin-2-yl-1,3-benzothiazole
• CAS No: 873856-49-6
• MF: C₁₉H₁₉N₃OS
• MW: 337.43866276741
• CID: 5421127
• Update Time: 2025-07-02

2-3-(azepane-1-carbonyl)pyridin-2-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• azepan-1-yl-[2-(1,3-benzothiazol-2-yl)pyridin-3-yl]methanone
• 2-3-(azepane-1-carbonyl)pyridin-2-yl-1,3-benzothiazole

• Inchi： 1S/C19H19N3OS/c23-19(22-12-5-1-2-6-13-22)14-8-7-11-20-17(14)18-21-15-9-3-4-10-16(15)24-18/h3-4,7-11H,1-2,5-6,12-13H2
• InChI Key： RJJJJCHGXVSUOW-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN=C1C1=NC2=CC=CC=C2S1)(N1CCCCCC1)=O

Additional information on 2-3-(azepane-1-carbonyl)pyridin-2-yl-1,3-benzothiazole

Comprehensive Overview of 2-3-(azepane-1-carbonyl)pyridin-2-yl-1,3-benzothiazole (CAS No. 873856-49-6)

The compound 2-3-(azepane-1-carbonyl)pyridin-2-yl-1,3-benzothiazole (CAS No. 873856-49-6) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its complex architecture, featuring a benzothiazole core linked to a pyridine moiety via an azepane carbonyl bridge, offers versatile chemical properties. Researchers are particularly interested in its potential applications as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted drug discovery and diagnostic imaging.

In recent years, the demand for small-molecule modulators and bioactive scaffolds has surged, driven by advancements in precision medicine. This compound’s azepane ring contributes to enhanced metabolic stability—a critical factor in drug development—while its benzothiazole component is known for photophysical properties relevant to OLED materials. Such dual functionality makes it a compelling subject for interdisciplinary studies, addressing frequent search queries like "heterocyclic compounds in drug design" and "fluorescent biomarkers for imaging."

Synthetic routes to 873856-49-6 typically involve palladium-catalyzed cross-coupling reactions or nucleophilic substitutions, methodologies frequently explored in green chemistry discussions. The compound’s logP and hydrogen-bonding capacity suggest favorable bioavailability, a topic often queried in ADMET prediction tools. Additionally, its potential as a proteolysis-targeting chimera (PROTAC) component resonates with the growing interest in protein degradation therapies, a hotspot in oncology research forums.

From a commercial perspective, suppliers highlight its role as a building block for high-value intermediates, catering to pharmaceutical manufacturers seeking patentable derivatives. Analytical data (HPLC, NMR) consistently confirm high purity (>98%), meeting stringent requirements for preclinical studies. This aligns with industry searches for "CAS 873856-49-6 suppliers" and "custom synthesis of benzothiazole derivatives."

Ongoing investigations explore its structure-activity relationships (SAR) in modulating GPCR targets, reflecting the compound’s adaptability across therapeutic areas. As computational tools like molecular docking gain traction, researchers leverage its 3D conformation to model interactions with enzymatic pockets—addressing common questions about "in silico screening of azepane-containing compounds." This positions 2-3-(azepane-1-carbonyl)pyridin-2-yl-1,3-benzothiazole as a nexus between traditional medicinal chemistry and cutting-edge AI-driven drug discovery.

Environmental and regulatory considerations are also pivotal. The compound’s biodegradability profile and compliance with REACH guidelines make it a sustainable choice, echoing searches for "eco-friendly heterocycles." Future directions may include its integration into nanocarrier systems or catalytic applications, further expanding its utility beyond conventional domains.